Cas no 1804372-80-2 (2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
• CAS No: 1804372-80-2
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4884480
• Update Time: 2025-06-08

2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-4-7-8(11)5(1-2-14)3-6(15-7)9(12)13/h3,9H,1,4H2
• InChI Key： DXPGSOSQYLAGIL-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(CC#N)=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

Research Brief on 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1804372-80-2)

2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1804372-80-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors and other biologically active molecules. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a valuable tool for drug discovery and development.

The structural features of this compound, including the bromomethyl and difluoromethyl groups, contribute to its reactivity and selectivity in chemical transformations. Researchers have utilized 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile as a key building block in the synthesis of novel heterocyclic compounds, which exhibit promising pharmacological properties. Its ability to undergo nucleophilic substitution reactions makes it particularly useful for the introduction of various functional groups, enabling the creation of diverse molecular architectures.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of a series of pyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported improved yield and purity of the final products, underscoring the compound's utility in complex synthetic routes.

In addition to its synthetic applications, 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile has been investigated for its potential as a precursor in the development of agrochemicals. The incorporation of fluorine atoms enhances the biological activity and metabolic stability of the resulting compounds, making them attractive candidates for crop protection agents. A recent patent application highlighted its use in the synthesis of novel herbicides with improved efficacy and environmental safety profiles.

Despite its promising applications, challenges remain in the large-scale production and handling of this compound due to its reactivity and potential toxicity. Researchers are actively exploring safer and more efficient synthetic protocols to address these issues. For example, a recent study in Organic Process Research & Development proposed a continuous-flow synthesis approach, which not only improved the safety profile but also enhanced the scalability of the process.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1804372-80-2) represents a valuable intermediate in the fields of medicinal chemistry and agrochemical development. Its unique structural features and reactivity profile make it a key player in the synthesis of biologically active molecules. Ongoing research aims to further optimize its applications and address the challenges associated with its use, paving the way for innovative therapeutic and agricultural solutions.